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Compound of Interest

Compound Name: GNF351

Cat. No.: B607703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GNF351 is a potent and selective antagonist of the Aryl Hydrocarbon Receptor (AHR), a ligand-

activated transcription factor involved in regulating responses to environmental toxins, immune

function, and cell differentiation.[1][2][3] As a "pure" antagonist, GNF351 effectively blocks both

dioxin response element (DRE)-dependent and -independent AHR activities without exhibiting

partial agonist effects, making it a valuable tool for studying AHR signaling pathways.[4][5]

Proper preparation of a GNF351 stock solution is a critical first step for ensuring accurate and

reproducible experimental results in cell-based assays and in vivo studies. Dimethyl sulfoxide

(DMSO) is the recommended solvent for preparing GNF351 stock solutions due to its high

solubilizing capacity for this compound.[1][6][7]

This document provides a detailed protocol for the preparation, handling, and storage of

GNF351 stock solutions in DMSO.
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Property Value Reference

Synonyms AhR Antagonist III, GNF-351 [6][8]

CAS Number 1227634-69-6 [1][8]

Molecular Formula C₂₄H₂₅N₇ [1][3]

Molecular Weight 411.50 g/mol [1][6]

Appearance Solid, off-white powder [6][9]

Purity ≥98% (HPLC) [6][7]

Solubility of GNF351

Solvent
Maximum
Solubility

Molar
Concentration
(at Max
Solubility)

Notes Reference

DMSO 30 - 124 mg/mL
72.9 - 301.34

mM

Use of fresh,

anhydrous

DMSO is

recommended as

absorbed

moisture can

reduce solubility.

Sonication or

gentle warming

may aid

dissolution.

[1][3][6]

Water Insoluble N/A [1]

Ethanol Insoluble N/A [1]

Recommended Storage Conditions for GNF351
| Form | Storage Temperature | Duration | Notes | Reference | | --- | --- | --- | --- | | Solid Powder |

-20°C | 3 years | |[1][3] | | DMSO Stock Solution | -20°C | 1 month to 3 months | Aliquot to avoid
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repeated freeze-thaw cycles. |[1][10] | | DMSO Stock Solution | -80°C | 1 year | Recommended

for long-term storage. Aliquot to avoid repeated freeze-thaw cycles. |[1][3] |

Experimental Protocols
Materials and Equipment

GNF351 solid powder

Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO, ≥99.9% purity)[11]

Calibrated analytical balance (readable to at least 0.1 mg)

Calibrated micropipettes and sterile, nuclease-free pipette tips

Sterile microcentrifuge tubes (e.g., 1.5 mL or 2.0 mL)

Vortex mixer

Sonicator (optional, water bath or probe)

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves[12]

Safety Precautions
Work in a well-ventilated area, preferably a chemical fume hood.[12]

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

[12]

DMSO is a powerful solvent that can readily penetrate the skin and may carry dissolved

substances with it. Avoid direct contact with skin and eyes.[12][13] In case of contact, wash

the affected area thoroughly with water for at least 15 minutes.[12]

Consult the Material Safety Data Sheet (MSDS) for GNF351 and DMSO before handling.[9]

Protocol for Preparing a 10 mM GNF351 Stock Solution
in DMSO
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This protocol describes the preparation of 1 mL of a 10 mM GNF351 stock solution. Adjust

volumes as needed for different concentrations or final volumes.

Calculate the required mass of GNF351:

Molecular Weight (MW) of GNF351 = 411.50 g/mol

To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 411.50 g/mol = 0.004115 g

Mass (mg) = 4.115 mg

Weighing GNF351:

Tare a sterile 1.5 mL microcentrifuge tube on the analytical balance.

Carefully weigh out approximately 4.12 mg of GNF351 powder and record the exact

weight.

Dissolving GNF351 in DMSO:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the weighed GNF351. For an exact 10 mM solution, calculate the volume based on the

actual mass weighed.

Volume (mL) = [Mass (mg) / 411.50 (mg/mmol)] / 10 (mmol/L)

Example: If you weighed 4.20 mg of GNF351, the volume of DMSO to add would be:

(4.20 / 411.50) / 10 = 0.00102 L = 1.02 mL.

Close the tube tightly.

Ensuring Complete Dissolution:

Vortex the solution for 30-60 seconds.[11]
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Visually inspect the solution to ensure all solid has dissolved.

If the compound does not fully dissolve, sonication can be used to aid dissolution.[2][3]

Gentle warming (e.g., to 37°C) may also be applied if the compound is not temperature-

sensitive.[11]

Storage and Handling:

To avoid repeated freeze-thaw cycles, which can lead to compound degradation and

moisture absorption, aliquot the stock solution into single-use volumes in sterile

microcentrifuge tubes.[1][11]

Store the aliquots at -20°C for short- to medium-term storage or at -80°C for long-term

storage, protected from light.[1][3][11]

When ready to use, thaw an aliquot at room temperature and vortex briefly before further

dilution into aqueous media for your experiments. Note that small amounts of residual

DMSO (e.g., 0.1%) are generally well-tolerated in most biological assays, but a solvent

control should always be included.[10]

Mandatory Visualization
GNF351 Mechanism of Action: AHR Signaling Pathway
Antagonism
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Caption: GNF351 competitively blocks ligand binding to the AHR, preventing its activation and

nuclear translocation.
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Caption: A stepwise workflow for the accurate preparation of GNF351 stock solutions in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. medchemexpress.com [medchemexpress.com]

3. GNF351 | Aryl Hydrocarbon Receptor | TargetMol [targetmol.com]

4. Identification of a High-Affinity Ligand That Exhibits Complete Aryl Hydrocarbon Receptor
Antagonism - PMC [pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. GNF351 ≥98% (HPLC), solid, AhR antagonist, Calbiochem<SUP>®</SUP> | Sigma-
Aldrich [sigmaaldrich.com]

7. merckmillipore.com [merckmillipore.com]

8. GNF351 ≥98% (HPLC), solid, AhR antagonist, Calbiochem<SUP>®</SUP> | Sigma-
Aldrich [sigmaaldrich.com]

9. apexbt.com [apexbt.com]

10. selleckchem.com [selleckchem.com]

11. benchchem.com [benchchem.com]

12. depts.washington.edu [depts.washington.edu]

13. quora.com [quora.com]

To cite this document: BenchChem. [Application Notes and Protocols for Preparing GNF351
Stock Solution with DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607703#preparing-gnf351-stock-solution-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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